3-Methylspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]

• IUPAC Name: 3-methylspiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]
• InChI: InChI=1S/C12H14O/c1-9-6-7-10-4-2-3-5-11(10)12(9)8-13-12/h2-5,9H,6-8H2,1H3
• InChI Key: YQKVSSRASZRSMI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=CC=CC=C2C13CO3
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• CAS No.: 2248397-05-7

Description

Spiro compounds are a class of organic compounds characterized by two or more rings connected through a single atom. The term “3-Methylspiro[2,3-dihydro-1H-naphthalene-4,2’-oxirane]” suggests that the compound is a spiro compound with a 3-methyl group, a dihydro-1H-naphthalene ring, and an oxirane ring.

Synthesis Analysis

The synthesis of spiro compounds often involves the use of multicomponent reactions. For example, the reaction of azomethine ylides with dialkyl acetylenedicarboxylates in alcohols can lead to the formation of dihydro-1H-pyrrolizine derivatives.

Molecular Structure Analysis

The molecular structure of a compound like “3-Methylspiro[2,3-dihydro-1H-naphthalene-4,2’-oxirane]” would likely involve a complex arrangement of rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The chemical reactions involving spiro compounds can be quite diverse, depending on the specific functional groups present. For instance, photoisomerization and thermal reactions have been observed in certain photochromic spiro compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. These can include properties such as density, color, hardness, melting and boiling points, and electrical conductivity.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. For example, certain spiro compounds have been found to act as chemosensors for specific ions.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. For example, certain compounds may be toxic or flammable.

Future Directions

The study of spiro compounds and similar structures is a vibrant field of research with many potential applications in areas such as drug discovery, materials science, and molecular electronics. Future research will likely continue to explore the synthesis, properties, and applications of these fascinating compounds.